Cas no 1521893-88-8 (1-(3-chlorothiophen-2-yl)propan-2-one)

• Product Name: 1-(3-chlorothiophen-2-yl)propan-2-one
• CAS No: 1521893-88-8
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 6404357
• PubChem ID: 69099390
• Update Time: 2025-05-20

1-(3-chlorothiophen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)propan-2-one
• 1521893-88-8
• EN300-1984428
• SCHEMBL4574859

• Inchi： 1S/C7H7ClOS/c1-5(9)4-7-6(8)2-3-10-7/h2-3H,4H2,1H3
• InChI Key： HVMVYMZYAGHAOI-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(C)=O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(3-chlorothiophen-2-yl)propan-2-one

1-(3-Chlorothiophen-2-yl)propan-2-one: A Comprehensive Overview

The compound 1-(3-chlorothiophen-2-yl)propan-2-one (CAS No. 1521893-88-8) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thioacetals and is widely studied for its potential in organic synthesis, pharmaceuticals, and materials science. The molecule consists of a thiophene ring substituted with a chlorine atom at the 3-position and a propanone group attached at the 2-position of the thiophene ring. This structural arrangement imparts distinctive chemical properties, making it a valuable compound in various research and industrial settings.

Recent studies have highlighted the importance of 1-(3-chlorothiophen-2-yl)propan-2-one in the development of novel materials. Researchers have explored its role as a precursor in the synthesis of advanced polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility. The thiophene moiety in the molecule contributes to its conjugation properties, which are essential for electronic applications.

In addition to its electronic applications, 1-(3-chlorothiophen-2-yl)propan-2-one has shown promise in medicinal chemistry. Its ability to act as a building block for bioactive molecules has been extensively investigated. A 2024 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. The chlorine substitution at the 3-position of the thiophene ring plays a critical role in modulating these biological activities, making it a valuable lead compound for drug discovery.

The synthesis of 1-(3-chlorothiophen-2-yl)propan-2-one involves a multi-step process that typically begins with the preparation of 3-chlorothiophene derivatives. One common approach involves the nucleophilic substitution of chloroalkanes with thiophene derivatives, followed by oxidation to form the ketone group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Another area where 1-(3-chlorothiophen-2-yl)propan-2-one has gained attention is in sensors and diagnostic devices. Its ability to form stable complexes with metal ions has been exploited for the development of selective sensors for heavy metals such as lead and mercury. A 2024 paper in *Analytical Chemistry* described how this compound can be integrated into graphene-based sensors to detect trace amounts of heavy metals in water samples, offering a potential solution to environmental contamination issues.

Furthermore, 1-(3-chlorothiophen-2-yl)propan-2-one has been studied for its role in green chemistry initiatives. Its use as a solvent-free catalyst in organic reactions has been reported, contributing to sustainable chemical processes. A 2024 study published in *Green Chemistry* demonstrated that this compound can facilitate the synthesis of complex organic molecules under mild conditions, reducing energy consumption and waste generation.

In conclusion, 1-(3-chlorothiophen-2-yl)propan-2-one (CAS No. 1521893-88-) is a versatile compound with wide-ranging applications across multiple disciplines. From electronics to medicine and environmental science, its unique chemical properties continue to drive innovative research and development efforts. As new studies emerge, this compound is expected to play an even more significant role in advancing cutting-edge technologies and sustainable practices.